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Compound of Interest

Compound Name: JNc-440

Cat. No.: B15616300 Get Quote

Technical Support Center: JNc-440
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges with JNc-440, particularly concerning its solubility.

Frequently Asked Questions (FAQs)
Q1: What is JNc-440 and what is its primary mechanism of action?

JNc-440 is a potent antihypertensive agent.[1][2][3] It functions by enhancing the interaction

between the transient receptor potential vanilloid subtype 4 (TRPV4) and the calcium-activated

potassium channel 3 (KCa2.3) in endothelial cells.[2][3] This interaction leads to increased

vasodilation and demonstrates hypotensive activity.[2][3]

Q2: What are the known physical and chemical properties of JNc-440?

JNc-440 is a solid with a molecular formula of C26H24N4O3 and a molecular weight of 440.49.

[1]

Q3: What is the recommended solvent for dissolving JNc-440?

The recommended solvent for JNc-440 is DMSO, in which it is soluble at a concentration of 50

mg/mL.[1]

Q4: How should I store JNc-440 powder and stock solutions?
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Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

In solvent: Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to

1 month.[1] It is advisable to aliquot stock solutions into single-use vials to avoid repeated

freeze-thaw cycles.[1]

Troubleshooting JNc-440 Insolubility
While JNc-440 is reported to be soluble in DMSO, users may occasionally encounter

challenges in achieving complete dissolution. This section provides guidance on how to

address these issues.

Problem: Precipitate is observed in the JNc-440 stock solution.

This can occur due to several factors, including incorrect solvent, low solvent volume, or

improper storage.

Solution Workflow:
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Precipitate observed in
JNc-440 stock solution

Verify the solvent is high-purity, anhydrous DMSO.

Is the concentration at or below 50 mg/mL?

Gently warm the solution to 37°C for 5-10 minutes.

Yes Add a small amount of DMSO to decrease the concentration.

No

Vortex or sonicate the solution.

Precipitate dissolves.

Success

If precipitate persists, consult technical support.

Failure

Click to download full resolution via product page

Caption: Troubleshooting workflow for JNc-440 precipitation issues.

Problem: JNc-440 precipitates out of the aqueous buffer during the experiment.

This is a common issue when diluting a DMSO stock solution into an aqueous experimental

medium.
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Solution:

Minimize Final DMSO Concentration: Aim for a final DMSO concentration of less than 0.5%

in your aqueous solution, as higher concentrations can be toxic to cells and may also affect

the solubility of your compound.

Serial Dilutions: Prepare intermediate dilutions of your JNc-440 stock in your aqueous buffer.

This gradual change in solvent polarity can help to keep the compound in solution.

Vortexing During Dilution: Add the JNc-440 stock solution to the aqueous buffer dropwise

while vortexing to ensure rapid and uniform mixing.

Consider Additives: In some cases, the addition of a small amount of a non-ionic surfactant

(e.g., Tween-20 or Pluronic F-68) or a solubilizing agent like cyclodextrin to the aqueous

buffer can improve the solubility of hydrophobic compounds. The compatibility of these

additives with your specific assay should be verified.

Data Presentation
Property Value Reference

Molecular Formula C26H24N4O3 [1]

Molecular Weight 440.49 [1]

Appearance Solid [1]

Solubility DMSO (50 mg/mL) [1]

Storage Condition Duration Reference

Powder (-20°C) 3 years [1]

Powder (4°C) 2 years [1]

In Solvent (-80°C) 6 months [1]

In Solvent (-20°C) 1 month [1]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM JNc-440 Stock Solution in DMSO

Calculate the required mass:

Molecular Weight of JNc-440 = 440.49 g/mol

To prepare 1 mL of a 10 mM stock solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 440.49 g/mol * 1 mL = 0.0044049 g

Mass (mg) = 4.405 mg

Weighing:

Carefully weigh out approximately 4.41 mg of JNc-440 powder.

Dissolution:

Add the weighed JNc-440 to a sterile microcentrifuge tube.

Add 1 mL of anhydrous, high-purity DMSO.

Vortex the solution for 1-2 minutes until the solid is completely dissolved. Gentle warming

to 37°C can be applied if necessary.

Storage:

Aliquot the stock solution into single-use vials and store at -80°C.

Signaling Pathway
The following diagram illustrates the proposed signaling pathway influenced by JNc-440.
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Caption: Proposed signaling pathway of JNc-440 in endothelial cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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